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Compound of Interest

Compound Name: Ethyl 2-amino-3-methylbenzoate

Cat. No.: B1342653

Safety Profile of Ethyl 2-amino-3-
methylbenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided in this document is intended for use by qualified
professionals and is based on currently available data. Specific safety data for Ethyl 2-amino-
3-methylbenzoate (CAS 64818-79-7) is limited. Therefore, this guide includes data from
structurally similar compounds to provide a comprehensive safety assessment. All users should
exercise caution and conduct their own risk assessments before handling this chemical.

Introduction

Ethyl 2-amino-3-methylbenzoate is an aromatic ester with potential applications in
pharmaceutical synthesis and research. A thorough understanding of its safety profile is crucial
for ensuring safe handling and mitigating potential risks in a laboratory and drug development
setting. This technical guide provides a summary of the available safety data for Ethyl 2-
amino-3-methylbenzoate and its structural analogs.

Physicochemical Properties

Understanding the physicochemical properties of a compound is the first step in assessing its
potential hazards. While specific experimental data for Ethyl 2-amino-3-methylbenzoate is
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not readily available for all properties, predictions and data from similar compounds offer

valuable insights.

Ethyl 2-amino-

: Ethyl Methyl Ethyl 3-
Property Anthranilate Anthranilate aminobenzoat

methylbenzoat

(Analogue) (Analogue) e (Analogue)

e
CAS Number 64818-79-7 87-25-2 134-20-3 582-33-2
Molecular

C10H13NO2 CoH11NO2 CsHoNO2 CoH11NO2
Formula
Molecular Weight  179.22 g/mol 165.19 g/mol 151.16 g/mol 165.19 g/mol

) Clear yellow- Colorless semi-

Light yellow ) ) )
Appearance liquid[1] brown solid or solid melting to a

iqui

a liquid[2] liquid[3]
Melting Point 13- 15 °C[1] 24 °C[4] 27 - 30 °C[3]

- _ 129-130°C @ 256 °C @ 760 172-175°C @

Boiling Point

9 mmHg[1] mmHg[4] 17 hPa[3]

113 °C (235.4
_ _ >110°C (> 230 104 °C (219.2
Flash Point No data available . °F) - closed
F)[1] F)21[4]
cup[3]
_ 1.107 g/mL at 25

Density 1.117 g/cm3[1] 1.168 g/cm3[4] oc
Solubility in _

Insoluble Poorly soluble No data available
Water

Toxicological Data

Comprehensive toxicological data for Ethyl 2-amino-3-methylbenzoate is not available. The

following table presents data for structurally related compounds to provide an estimate of its

potential toxicity.
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Dermal LD50 .
Compound Oral LD50 (Rat) . Inhalation LC50

(Rabbit)
Ethyl 2-amino-3- . ] ]

No data available No data available No data available

methylbenzoate
Methyl Anthranilate 2910 mg/kg[2] >5 g/kg[2] No data available
Ethyl 3-

aminobenzoate

methanesulfonate

(mouse, intravenous) 180 mg/kg[5]

Note: The absence of data for Ethyl 2-amino-3-methylbenzoate necessitates a cautious

approach, treating it as a potentially hazardous substance.

Hazard Identification and Classification

While a specific GHS classification for Ethyl 2-amino-3-methylbenzoate is not universally

established, information for similar compounds suggests potential hazards.

GHS Classification of Structurally Similar Compounds:

o Ethyl Anthranilate:

o Skin Irritation (Category 2)[6]

o Serious Eye Irritation (Category 2)[6][7]

e Methyl Anthranilate:

o Skin Irritation (Category 2)

o Serious Eye Irritation (Category 2)[8]

» Ethyl 3-aminobenzoate:

o Skin Irritation (Category 2)[9]
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o Serious Eye Irritation (Category 2)[9]
o Specific target organ toxicity — single exposure (Category 3), Respiratory system[9]

Based on this data, it is prudent to handle Ethyl 2-amino-3-methylbenzoate as a substance

that may cause skin and eye irritation, and potentially respiratory irritation.

Experimental Protocols

The following sections outline standardized methodologies for determining key safety data
points. These protocols are based on internationally recognized guidelines.

Acute Toxicity Testing

The OECD provides comprehensive guidelines for acute toxicity testing.

This method is used to assess the acute toxic effects of a substance administered orally at a
series of fixed dose levels.[10][11]

Administer starting dose

Sighting Study
i i (e.g., 300 mg/kg) to one female rat

o
(Determine starting dose) outcome at different dose levels

Observe for signs of toxicity
and mortality for 14 days

Click to download full resolution via product page
Caption: OECD Guideline 420 Workflow for Acute Oral Toxicity.

This guideline details the procedure for assessing acute toxicity following dermal application.
[12][13][14]
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Animal Preparation Apply test substance 24-hour exposure period Observe for toxicity signs .
(Shave dorsal skin) ’ (limit test or full dose range) with porous gauze dressing (RelitosR isEUE] SulsrjEe and mortality for 14 days Gross necropsy of all animals

Click to download full resolution via product page
Caption: OECD Guideline 402 Workflow for Acute Dermal Toxicity.

These guidelines describe methods for evaluating the toxicity of a substance when inhaled.[15]
[16][17][18][19] TG 403 is a traditional LC50 test, while TG 436 is an acute toxic class method.
[15]

Preparation

Test Atmosphere Generation
(Vapor or Aerosol)

Animal Acclimatisation

Exposure Post-Exposure

Exposure in Inhalation Chamber
(Nose-only or whole-body)

Monitor Exposure Concentration 14-Day Observation Period
and Particle Size (Toxicity and Mortality)

Gross Necropsy

Click to download full resolution via product page

Caption: General Workflow for Acute Inhalation Toxicity Studies.

Flash Point Determination

The flash point is a critical measure of the flammability of a liquid. Standard methods for its
determination are provided by ASTM.

This is a widely used method for determining the flash point of various liquids.[20][21][22][23]
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Apply ignition source
Stir the sample at specified intervals
Place sample in Heat sample at a Q > Yes Record temperature
slow, constant rate No Flash observed? as flash point

Click to download full resolution via product page
Caption: ASTM D93 Pensky-Martens Closed-Cup Flash Point Test.

Handling and Storage Recommendations

Given the potential for skin, eye, and respiratory irritation, the following precautions are
recommended when handling Ethyl 2-amino-3-methylbenzoate:

e Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.
» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with

an organic vapor cartridge.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from incompatible materials such as strong oxidizing agents.

Conclusion

While a complete safety data sheet for Ethyl 2-amino-3-methylbenzoate is not publicly
available, a review of data for structurally similar aromatic amines and esters provides a basis
for a preliminary hazard assessment. It is reasonable to anticipate that this compound may
cause skin and eye irritation and may be harmful if inhaled. Professionals in research and drug
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development should handle this compound with appropriate caution, utilizing proper
engineering controls and personal protective equipment. Further toxicological studies are
warranted to fully characterize the safety profile of Ethyl 2-amino-3-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. Ethyl 3-aminobenzoate - Safety Data Sheet [chemicalbook.com]
. fishersci.com [fishersci.com]

. datasheets.scbt.com [datasheets.scbt.com]

. cdhfinechemical.com [cdhfinechemical.com]

. lobachemie.com [lobachemie.com]

. chemos.de [chemos.de]

°
© 0] ~ » &) EaN w N -

. fishersci.co.uk [fishersci.co.uk]

.
[ERN
o

. scribd.com [scribd.com]

.
=
=

. oecd.org [oecd.org]

°
[ERN
N

. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]

°
[ERN
w

. oecd.org [oecd.org]

[ ]
=
N

. nucro-technics.com [nucro-technics.com]

.
[ERN
a1

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

.
[ERN
[o2]

. oecd.org [oecd.org]

.
[ERN
\l

. Inhalation Toxicity Studies- OECD guidelines | PPTX [slideshare.net]

.
[ERN
[os]

. oecd.org [oecd.org]

.
[ERN
(o]

. oecd.org [oecd.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1342653?utm_src=pdf-body
https://www.benchchem.com/product/b1342653?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA14378&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/96724.pdf
https://www.chemicalbook.com/msds/ethyl-3-aminobenzoate.htm
https://www.fishersci.com/store/msds?partNumber=AAA15681&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-239899.pdf
https://www.cdhfinechemical.com/images/product/msds/19_1630877436_ETHYLANTHRANILATE-CASNO-87-25-2-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ethyl-anthranilate-CASNO-87-25-3719A-EN.aspx
https://www.chemos.de/import/data/msds/GB_en/134-20-3-A0232575-GB-en.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11427107&countryCode=GB&language=en
https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://www.oecd.org/en/publications/test-no-402-acute-dermal-toxicity_9789264070585-en.html
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg436.pdf
https://www.oecd.org/en/publications/guidance-document-on-inhalation-toxicity-studies-second-edition_fba59116-en.html
https://www.slideshare.net/slideshow/inhalation-toxicity-studies-oecd-guidelines/161030462
https://www.oecd.org/en/publications/test-no-403-acute-inhalation-toxicity_9789264070608-en.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 20. delltech.com [delltech.com]

e 21. ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup
Tester - Savant Labs [savantlab.com]

e 22. ASTM D93 - eralytics [eralytics.com]

o 23. Basics of Pensky-Martens closed-cup flash point testing | Anton Paar Wiki [wiki.anton-
paar.com]

 To cite this document: BenchChem. ["Ethyl 2-amino-3-methylbenzoate" safety data sheet
(SDS) information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342653#ethyl-2-amino-3-methylbenzoate-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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